molecular formula C7H7ClIN B11785659 6-Chloro-3-iodo-2,4-dimethylpyridine

6-Chloro-3-iodo-2,4-dimethylpyridine

Cat. No.: B11785659
M. Wt: 267.49 g/mol
InChI Key: KELFFIFLVJGLGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Chloro-3-iodo-2,4-dimethylpyridine is a halogenated pyridine derivative featuring chlorine and iodine substituents at positions 6 and 3, respectively, along with methyl groups at positions 2 and 3. Key characteristics of such compounds include:

  • Halogen Influence: Chlorine and iodine substituents enhance electrophilic substitution reactivity and influence molecular polarity.

Properties

Molecular Formula

C7H7ClIN

Molecular Weight

267.49 g/mol

IUPAC Name

6-chloro-3-iodo-2,4-dimethylpyridine

InChI

InChI=1S/C7H7ClIN/c1-4-3-6(8)10-5(2)7(4)9/h3H,1-2H3

InChI Key

KELFFIFLVJGLGN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC(=C1I)C)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-3-iodo-2,4-dimethylpyridine typically involves halogenation reactions. One common method is the iodination of 6-chloro-2,4-dimethylpyridine using iodine and an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The reaction is usually carried out in an organic solvent like acetic acid or dichloromethane under reflux conditions .

Industrial Production Methods

Industrial production of 6-Chloro-3-iodo-2,4-dimethylpyridine may involve large-scale halogenation processes using continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the product .

Chemical Reactions Analysis

Comparison with Similar Compounds

Halogen-Substituted Pyridines

6-Bromo-3-iodo-2,4-dimethylpyridine
  • Structure : Bromine replaces chlorine at position 5.
  • Properties :
    • Melting Point: 89–91°C
    • Molecular Weight: 311.95 g/mol
    • Sensitivity: Light-sensitive due to iodine’s labile nature.
  • Key Difference : Bromine’s lower electronegativity compared to chlorine may reduce oxidative stability but increase reactivity in nucleophilic substitutions .
6-Chloro-2-iodo-3-methylpyridine
  • Structure : Iodo at position 2, methyl at 3 (vs. target compound’s iodo at 3 and methyl at 2,4).

Functional Group Variations

6-Bromo-2-chloro-4-iodopyridin-3-amine
  • Structure : Amine group at position 3, bromine at 6, chlorine at 2, iodine at 4.
  • Properties :
    • Price: $400–$4,800 (1–25 g)
    • Reactivity: The amine group increases basicity and participation in hydrogen bonding, contrasting with the target compound’s methyl-dominated hydrophobicity .
2-Chloro-6-iodopyridin-3-amine
  • Structure : Amine at position 3, chloro at 2, iodo at 6.
  • Properties :
    • Molecular Formula: C₆H₅ClIN₂
    • Similarity Score: 0.78 compared to methyl-substituted analogs .
  • Key Difference : The absence of methyl groups reduces steric shielding, enhancing susceptibility to electrophilic attack .

Heterocyclic Derivatives

6-Chloro-3-iodo-2-methyl-imidazo[1,2-a]pyridine
  • Structure : Imidazo ring fused to pyridine, methyl at 2, chloro at 6, iodo at 3.
  • Properties :
    • Molecular Formula: C₈H₆ClIN₂
    • CAS: 1935106-50-5 .

Biological Activity

6-Chloro-3-iodo-2,4-dimethylpyridine is a halogenated pyridine derivative that has garnered attention due to its unique structural features and potential biological activities. The compound consists of a pyridine ring with chlorine and iodine substituents at the 6th and 3rd positions, respectively, and two methyl groups at the 2nd and 4th positions. This configuration enhances its reactivity and makes it a candidate for various synthetic applications in medicinal chemistry.

The synthesis of 6-Chloro-3-iodo-2,4-dimethylpyridine typically involves halogenation processes. Common reagents used in these reactions include sodium amide for nucleophilic substitution, potassium permanganate for oxidation, and lithium aluminum hydride for reduction. The compound's ability to engage in hydrogen bonding and van der Waals interactions plays a crucial role in its biological activity.

Table 1: Comparison of Similar Compounds

Compound NameKey Differences
3-Chloro-2,4-dimethylpyridineLacks iodine at the 6th position
6-Iodo-2,4-dimethylpyridineLacks chlorine at the 3rd position
2,4-DimethylpyridineLacks both halogen substituents
4-Chloro-3-iodo-2,6-dimethylpyridineDifferent positions for chlorine and iodine

The dual halogenation of this compound significantly influences its reactivity profile compared to mono-halogenated counterparts, making it valuable for specific synthetic applications requiring enhanced reactivity or selectivity.

Biological Activity

Research indicates that 6-Chloro-3-iodo-2,4-dimethylpyridine exhibits various biological activities, particularly in the realm of medicinal chemistry. Studies have shown that compounds with similar structures can act as inhibitors for various enzymes and receptors.

The mechanism by which 6-Chloro-3-iodo-2,4-dimethylpyridine exerts its biological effects is likely related to its ability to form stable complexes with biological targets through hydrogen bonding and pi-stacking interactions. These interactions can modulate enzyme activity or receptor binding affinities.

Toxicological Profile

While specific toxicological studies on 6-Chloro-3-iodo-2,4-dimethylpyridine are sparse, related compounds have been evaluated for safety. For instance, studies on other halogenated pyridines have indicated potential toxic effects at higher concentrations, necessitating further investigation into the safety profile of this compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.